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Compound of Interest

Compound Name:
Ethyl 2-(2-formamidothiazol-4-

yl)-2-oxoacetate

Cat. No.: B048816 Get Quote

Chemical Identity: Ethyl 2-(2-formamidothiazol-4-yl)-2-oxoacetate

CAS Number: 64987-03-7

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document is intended for informational purposes only and should not be used

as a substitute for a comprehensive Safety Data Sheet (SDS) provided by the manufacturer.

Always consult the specific SDS for the material you are handling and adhere to all institutional

and regulatory safety guidelines.

Executive Summary
Ethyl 2-(2-formamidothiazol-4-yl)-2-oxoacetate (CAS 64987-03-7) is a key intermediate in

the synthesis of the third-generation cephalosporin antibiotic, Cefixime.[1][2][3] While essential

for this pharmaceutical manufacturing process, the compound presents several health and

safety hazards that necessitate careful handling and adherence to stringent safety protocols.

This guide provides a comprehensive overview of the known hazards, recommended handling

procedures, and emergency responses associated with this compound.

Hazard Identification and Classification
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The primary hazards associated with Ethyl 2-(2-formamidothiazol-4-yl)-2-oxoacetate are

related to its irritant properties and acute toxicity if ingested.

GHS Hazard Classification
Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[4]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[4]

[5]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation.[4][5]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.[4]

Hazard Pictograms
Exclamation Mark

Signal Word: Warning[5]

Toxicological Information
Detailed toxicological studies for Ethyl 2-(2-formamidothiazol-4-yl)-2-oxoacetate are not

widely available in the public domain. The hazard classifications are based on data from

suppliers and regulatory submissions. As a thiazole-containing compound, it is part of a class

of chemicals that can sometimes be associated with the formation of reactive metabolites,

which may lead to toxicity.[6] One study on other oxothiazole derivatives indicated the potential

for liver toxicity at high doses in animal models.[7] However, no specific data is available for

CAS 64987-03-7.

Experimental Protocols and Handling Procedures
Adherence to proper laboratory technique is crucial when working with this compound. The

following protocols are based on standard best practices for handling hazardous chemicals.
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Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling. The following

PPE is recommended:

Protection Type Specification

Eye/Face Protection
Chemical safety goggles or a face shield

(European standard - EN 166).[4]

Hand Protection
Chemically resistant gloves (e.g., nitrile rubber).

Inspect gloves before use.

Body Protection
Laboratory coat, long-sleeved shirt, and

trousers.

Respiratory Protection

Not required under normal conditions of use

with adequate ventilation. For large quantities or

in case of insufficient ventilation, use a NIOSH-

approved respirator with an appropriate

cartridge.

Engineering Controls
Control Type Description

Ventilation
Work in a well-ventilated area, preferably in a

chemical fume hood.

Safety Equipment
Ensure an eyewash station and safety shower

are readily accessible.[4]

General Handling Protocol
Preparation:

Read and understand the Safety Data Sheet (SDS) before starting work.

Ensure all necessary PPE is available and in good condition.
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Prepare your work area in a chemical fume hood.

Have spill control materials readily available.

Handling:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[4]

Avoid contact with skin and eyes.[4]

Do not eat, drink, or smoke in the handling area.

Use non-sparking tools to prevent electrostatic discharge.

Keep the container tightly closed when not in use.

Post-Handling:

Wash hands thoroughly after handling.

Remove and wash contaminated clothing before reuse.

Clean the work area and properly dispose of any waste.

First Aid Measures
In case of exposure, follow these first-aid guidelines and seek medical attention.
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Exposure Route First Aid Measures

If Swallowed

Call a POISON CENTER or doctor/physician if

you feel unwell.[4] Rinse mouth with water. Do

not induce vomiting.

If on Skin
Wash with plenty of soap and water.[4] If skin

irritation occurs, get medical advice/attention.

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[4] If eye irritation persists,

get medical advice/attention.

If Inhaled

Move the person into fresh air and keep

comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.

Storage and Disposal
Storage

Store in a dry, cool, and well-ventilated place.[4]

Keep the container tightly closed.

Recommended storage temperature is between 2-8°C.

Store away from incompatible materials such as strong oxidizing agents and strong bases.[4]

Disposal
Dispose of this chemical and its container in accordance with all local, regional, national, and

international regulations. Do not allow it to enter the environment.

Diagrams
Experimental Workflow for Safe Handling
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Caption: A flowchart outlining the safe handling workflow for CAS 64987-03-7.
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Emergency Response Logic
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Caption: A decision tree for first aid response to exposure incidents.

Signaling Pathways
There is no available information to suggest that Ethyl 2-(2-formamidothiazol-4-yl)-2-
oxoacetate has a direct biological role or interacts with specific signaling pathways. As a

synthetic intermediate, its primary relevance is in the chemical synthesis of a final active

pharmaceutical ingredient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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